Cas no 1596789-50-2 (4-Chloro-8-methyl-3-nitroquinoline)

• Product Name: 4-Chloro-8-methyl-3-nitroquinoline
• CAS No: 1596789-50-2
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 4822254
• Update Time: 2023-08-19

4-Chloro-8-methyl-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-8-methyl-3-nitroquinoline

• Inchi： 1S/C10H7ClN2O2/c1-6-3-2-4-7-9(11)8(13(14)15)5-12-10(6)7/h2-5H,1H3
• InChI Key： HSIHPRHIBLGDGE-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C(C)=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• XLogP3: 3
• Topological Polar Surface Area: 58.7